Cas no 394239-32-8 (2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide)

2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide structure
394239-32-8 structure
Product Name:2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide
CAS No:394239-32-8
MF:C15H15N7O3S2
MW:405.454698801041
CID:5826180
PubChem ID:5214880
Update Time:2023-11-21

2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide Chemical and Physical Properties

Names and Identifiers

    • 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)butanamide
    • Butanamide, 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
    • AKOS024598917
    • 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide
    • 394239-32-8
    • SR-01000008931-1
    • 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide
    • 6190-66-5
    • AB00672451-01
    • F0748-0567
    • DTXSID30410532
    • SR-01000008931
    • Inchi: 1S/C15H15N7O3S2/c1-3-11(26-15-20-16-8-21(15)2)12(23)17-14-19-18-13(27-14)9-5-4-6-10(7-9)22(24)25/h4-8,11H,3H2,1-2H3,(H,17,19,23)
    • InChI Key: VWLSHYICMDIDFU-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC=CC([N+]([O-])=O)=C2)S1)(=O)C(SC1N(C)C=NN=1)CC

Computed Properties

  • Exact Mass: 405.06777971g/mol
  • Monoisotopic Mass: 405.06777971g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • pka: 7.48±0.50(Predicted)

2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]butanamide Pricemore >>

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